Cas no 72963-31-6 (1,1-Cyclohexanedicarboxylic acid, dimethyl ester)
72963-31-6 structure
Product Name:1,1-Cyclohexanedicarboxylic acid, dimethyl ester
CAS No:72963-31-6
MF:C10H16O4
MW:200.231643676758
CID:543194
PubChem ID:10965525
Update Time:2025-04-19
1,1-Cyclohexanedicarboxylic acid, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Cyclohexanedicarboxylic acid, dimethyl ester
- dimethyl cyclohexane-1,1-dicarboxylate
- CIS-1,4-DIMETHYL CYCLOHEXANEDICARBOXYLATE
- cyclohexane-1,1-dicarboxylic acid dimethyl ester
- dimethyl 1,1-cyclohexanedicarboxylate
- dimethyl 1,1-dicarboxylate
- dimethyl cyclohexanedicarboxylate
- SCHEMBL594374
- 72963-31-6
- GGCUUOGRTPMFQK-UHFFFAOYSA-N
- AKOS014326891
- DTXSID40450065
-
- Inchi: 1S/C10H16O4/c1-13-8(11)10(9(12)14-2)6-4-3-5-7-10/h3-7H2,1-2H3
- InChI Key: GGCUUOGRTPMFQK-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C(=O)OC)CCCCC1)=O
Computed Properties
- Exact Mass: 200.10500
- Monoisotopic Mass: 200.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.112
- Boiling Point: 228.416°C at 760 mmHg
- Flash Point: 102.168°C
- Refractive Index: 1.462
- PSA: 52.60000
- LogP: 1.28290
1,1-Cyclohexanedicarboxylic acid, dimethyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
72963-31-6 (1,1-Cyclohexanedicarboxylic acid, dimethyl ester) Related Products
- 77-24-7(Diethyl ethyl(3-methylbutyl)malonate)
- 27132-23-6(Dimethyl diethylmalonate)
- 39520-24-6(Dimethyl 2-Isobutylmalonate)
- 113020-21-6(1-methoxycarbonylcyclopropanecarboxylic acid)
- 6914-71-2(Dimethyl 1,1-Cyclopropanedicarboxylate)
- 77-25-8(Diethyl diethylmalonate)
- 40967-67-7(2-Methoxycarbonyl-succinic acid dimethyl ester)
- 14035-96-2(Dimethyl 2-propylmalonate)
- 596-75-8(Diethyl dibutylmalonate)
- 711-01-3(1-Adamantanecarboxylic Acid Methyl Ester)
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